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Compound of Interest

Compound Name: Ethyl 2-cyclopropylideneacetate

Cat. No.: B1249833

Essential Safety and Handling Guide for Ethyl 2-
cyclopropylideneacetate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl 2-cyclopropylideneacetate. The information is
intended for researchers, scientists, and professionals in drug development to ensure safe
laboratory practices.

Disclaimer: A specific Safety Data Sheet (SDS) for Ethyl 2-cyclopropylideneacetate was not
readily available. The following recommendations are based on the safety profiles of
structurally similar compounds and general laboratory safety principles. Users should always
conduct a risk assessment before handling any chemical.

Physical and Chemical Properties

While comprehensive safety data is limited, some physical properties of Ethyl 2-
cyclopropylideneacetate have been identified.
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Property Value

Molecular Formula C7H1002[1]

Molecular Weight 126.153 g/mol [1]

Boiling Point 167.179°C at 760 mmHg[1]
Density 1.18 g/cm3[1]

Flash Point 74.125°C[1]

Appearance Colorless to light yellow liquid[2]
Storage Temperature 2-8°C[2]

Personal Protective Equipment (PPE)

When handling Ethyl 2-cyclopropylideneacetate, the following personal protective equipment
should be worn to minimize exposure.

Protection Type Recommended Equipment

Tightly fitting safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US)

standards should be worn.[3]

Chemical-resistant gloves (e.g., butyl or
. _ neoprene) and a fully-buttoned lab coat are
Skin Protection _ _ _ o
required.[4] Impervious clothing that is fire/flame

resistant is also recommended.[3]

Work should be conducted in a well-ventilated

area, preferably within a certified laboratory
Respiratory Protection chemical fume hood.[4][5] If exposure limits are

exceeded or irritation is experienced, a full-face

respirator should be used.[3]

Emergency Procedures: First Aid

In the event of exposure to Ethyl 2-cyclopropylideneacetate, immediate first aid is crucial.
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Exposure Route First Aid Protocol

Move the individual to fresh air immediately.[3]
[6] If breathing is difficult, administer oxygen. If
) the person is not breathing, provide artificial
Inhalation I .
respiration, but avoid mouth-to-mouth
resuscitation if the chemical was ingested or

inhaled.[3] Seek immediate medical attention.[3]

Immediately remove all contaminated clothing.
) [3] Wash the affected skin area with soap and
Skin Contact o )
plenty of water.[3] If irritation persists, consult a

doctor.[3]

Rinse the eyes cautiously with pure water for at
least 15 minutes, ensuring to hold the eyelids

Eye Contact open.[3] Remove contact lenses if present and
easy to do so.[7] Seek immediate medical

attention.[3]

Rinse the mouth with water.[3] Do not induce
) vomiting.[3] Never give anything by mouth to an
Ingestion ) .
unconscious person.[3] Call a doctor or Poison

Control Center immediately.[3]

Safe Handling and Disposal Protocol

Handling:

e Preparation: Before handling, ensure that a designated work area, preferably a chemical
fume hood, is clean and uncluttered.[4] All necessary PPE should be inspected and worn
correctly.

o Transferring: When transferring the liquid, use appropriate tools to avoid splashes. For
transfers of more than 4 liters, grounding and bonding of containers is recommended to
prevent static discharge.[4]
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e Heating: Avoid heating the substance near open flames or other ignition sources, as vapors
may be flammable.[6]

o Housekeeping: Keep the container tightly closed when not in use.[5] After handling, wash
hands and any exposed skin thoroughly.[7]

Disposal:

o Waste Collection: Collect waste Ethyl 2-cyclopropylideneacetate and any contaminated
materials in a clearly labeled, sealed, and compatible container.[8]

o Storage: Store waste containers in a designated, cool, and well-ventilated area away from
incompatible materials.[4]

o Disposal: Dispose of chemical waste through a licensed waste disposal company, following
all local, regional, and national regulations.[8] Do not dispose of down the drain or in the
regular waste stream.[4]

Chemical Spill Response Workflow

The following diagram outlines the procedural steps for managing a spill of Ethyl 2-
cyclopropylideneacetate.
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Immediate Actions

Alert others in the area

:

Evacuate the imme

diate spill area

\4

Assess the spill size and risk

=

pill is manageable

Spill Cleanup

A

Put on appropriate PPE

l

Contain the spill with absorbent material

l

Apply absorbent material to the spill

\ 4

Collect absorbed material into a labeled container

\

Decontaminate the spill area

Post-Cleanup
\

Dispose of waste according to regulations

Restock the spill kit

Report the incident to the supervisor

If spill is large or hazardous

Contact emergency services

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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